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Compound of Interest

Compound Name: Cyclopentanecarboxylate

Cat. No.: B8599756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl cyclopentanecarboxylate (CAS No. 5453-85-0) is an organic compound classified as an

ester of cyclopentanecarboxylic acid and ethanol.[1] It typically appears as a colorless to pale

yellow liquid with a characteristic fruity odor.[1] This compound serves as a crucial intermediate

in the synthesis of various pharmaceuticals and fragrances.[2] Its moderate volatility and

solubility in organic solvents make it a versatile building block in organic synthesis.[1]

Understanding its physical properties is fundamental for its application in research and

development, particularly in process design, quality control, and formulation.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of ethyl cyclopentanecarboxylate is

presented below. These values are compiled from various chemical data sources and provide a

quantitative overview of the compound's characteristics.
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Property Value Source(s)

Molecular Formula C₈H₁₄O₂ [2][3]

Molecular Weight 142.20 g/mol [2]

Density 0.995 g/cm³ [2]

Boiling Point 178.1°C at 760 mmHg [2][3]

172-174°C at 752 Torr [4][5]

Melting Point 109°C [2][4]

Refractive Index 1.453 [2][3]

Flash Point 56.4°C [2][3]

Vapor Pressure
1.0 ± 0.3 mmHg at 25°C

(Predicted)
[2]

Solubility
Low solubility in water, more

soluble in organic solvents.[1]

LogP (Predicted) 2.20 [2]

Experimental Protocols for Property Determination
The accurate determination of physical properties is crucial for the characterization and quality

control of chemical substances like ethyl cyclopentanecarboxylate. The following sections

detail standard experimental methodologies for measuring key physical parameters.

Determination of Density (Liquid)
The density of a liquid is its mass per unit volume.[6] A common and straightforward method

involves the use of a graduated cylinder and an electronic balance.[7]

Protocol:

Mass Measurement: An empty, dry graduated cylinder is placed on an electronic balance,

and its mass is recorded.[8]
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Volume Measurement: A specific volume of the liquid (e.g., 10 mL) is carefully poured into

the graduated cylinder. The volume is read from the bottom of the meniscus.[8] To improve

accuracy, a larger volume can be used to minimize measurement uncertainties.[7]

Combined Mass Measurement: The graduated cylinder containing the liquid is weighed

again to determine the combined mass.[8]

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated by dividing the mass of the

liquid by its measured volume (Density = Mass/Volume).[6]

Temperature Control: It is important to record the ambient temperature, as density is

temperature-dependent.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[9] For small sample volumes, a micro-reflux or capillary

method is often employed.[10][11]

Protocol (Capillary Method):

Sample Preparation: A few milliliters of the liquid sample are placed into a small fusion tube.

[12]

Capillary Insertion: A glass capillary tube, sealed at one end, is inverted and placed into the

fusion tube with the open end submerged in the liquid.[9][12]

Heating: The apparatus (often in a heating block or Thiele tube) is heated gently.[10] Initially,

a stream of bubbles will emerge from the capillary as trapped air is expelled.[10]

Observation: As the temperature approaches the boiling point, a rapid and continuous

stream of bubbles will emerge from the capillary tube. At this point, heating is stopped.[10]

Boiling Point Reading: The liquid is allowed to cool. The moment the stream of bubbles stops

and the liquid begins to be drawn up into the capillary tube, the temperature is recorded. This

temperature is the boiling point of the liquid.[9][10]
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Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium.[13] It is a characteristic property and is commonly measured

using a refractometer, such as an Abbe refractometer.[13]

Protocol (Abbe Refractometer):

Instrument Calibration: The refractometer is calibrated using a standard sample with a known

refractive index, often distilled water.

Sample Application: A thin layer of the liquid sample is placed between the two prisms of the

refractometer.[13]

Measurement: Light is passed through the sample. The user looks through the eyepiece and

adjusts the instrument until the boundary line (the line separating the light and dark regions)

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-dependent.

Purity and Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)
While not a direct measurement of a single physical property, GC-MS is a critical technique for

confirming the identity and purity of volatile compounds like ethyl esters. The gas

chromatograph separates components based on their boiling points and interactions with the

column, while the mass spectrometer provides a fragmentation pattern that can be used for

identification.[14]

General Protocol for Ethyl Ester Analysis:

Sample Preparation: A dilute solution of the ethyl cyclopentanecarboxylate sample is

prepared in a suitable volatile solvent (e.g., hexane).[14] An internal standard may be added

for quantitative analysis.[14][15]

Injection: A small volume of the prepared sample is injected into the gas chromatograph.
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Separation: The sample is vaporized and carried by an inert gas through a capillary column.

[16] The column's temperature is programmed to ramp up, allowing for the separation of

compounds based on their volatility.[17]

Detection and Fragmentation: As compounds elute from the column, they enter the mass

spectrometer, where they are ionized and fragmented.[18]

Analysis: The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio,

is compared to a library of known spectra to confirm the identity of the compound. The

retention time from the chromatogram provides additional evidence for identification.

Visualizations
Workflow for Physical Property Determination
The following diagram illustrates a logical workflow for the experimental determination and

verification of the physical properties of a liquid chemical sample like ethyl

cyclopentanecarboxylate.
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Workflow for Physical Property Analysis

Sample Preparation & Initial Checks
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Measure Refractive Index
(Refractometer)

Purity & Identity Check
(GC-MS Analysis)

Compare with Literature Values

Compile Technical Data Sheet

Click to download full resolution via product page

Caption: Experimental workflow for physical property analysis of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8599756#physical-properties-of-ethyl-
cyclopentanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8599756#physical-properties-of-ethyl-cyclopentanecarboxylate
https://www.benchchem.com/product/b8599756#physical-properties-of-ethyl-cyclopentanecarboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8599756?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8599756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

